Cas no 1261944-34-6 (2-Fluoro-4-(4-methylthiophenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(4-methylthiophenyl)benzoic acid
• CAS No: 1261944-34-6
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• MDL: MFCD18320526
• CID: 2765093
• Update Time: 2025-11-06

2-Fluoro-4-(4-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methylthiophen-2-yl)benzoic acid
• 2-Fluoro-4-(4-methylthiophenyl)benzoic acid

• MDL： MFCD18320526
• Inchi： 1S/C14H11FO2S/c1-18-11-5-2-9(3-6-11)10-4-7-12(14(16)17)13(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key： QHLAMQHFOKXKMB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 236.03100

Experimental Properties

• PSA: 65.54000
• LogP: 3.56080

Additional information on 2-Fluoro-4-(4-methylthiophenyl)benzoic acid

Market Research and Analysis Report on 2-Fluoro-4-(4-methylthiophenyl)benzoic acid (CAS No. 1261944-34-6)

2-Fluoro-4-(4-methylthiophenyl)benzoic acid, identified by the CAS number 1261944-34-6, is a compound of significant interest in the chemical and pharmaceutical industries. This benzoic acid derivative has been explored for its potential applications in drug development, particularly in the fields of oncology and inflammation. Recent studies have highlighted its promising anti-cancer properties, making it a focal point for both academic research and industrial product development.

The global market for such specialized chemical compounds is driven by the increasing demand for novel therapeutic agents. The compound's unique structure, featuring a fluoro group and a methylthiophene substituent, contributes to its bioactivity. This has led to extensive research into its synthesis, characterization, and pharmacological evaluation. Key findings from recent studies indicate that 2-Fluoro-4-(4-methylthiophenyl)benzoic acid exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

From a market perspective, the demand for this compound is influenced by several factors, including the growing prevalence of cancer worldwide, advancements in personalized medicine, and the need for more effective and less toxic therapeutic options. Additionally, the increasing focus on early-stage drug discovery has necessitated the availability of high-quality chemical compounds like 2-Fluoro-4-(4-methylthiophenyl)benzoic acid for preclinical testing.

Suppliers of this compound are primarily located in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. These suppliers cater to both academic institutions and pharmaceutical companies engaged in drug discovery programs. The competitive landscape is characterized by a mix of large multinational corporations and specialized chemical manufacturers, each offering varying levels of customization and scalability in production.

In terms of procurement trends, there is a noticeable shift towards sustainable practices in chemical synthesis. This has prompted some suppliers to adopt greener synthesis methods for 2-Fluoro-4-(4-methylthiophenyl)benzoic acid, reducing environmental impact while maintaining product quality. Such initiatives align with global efforts to promote eco-friendly manufacturing processes across various industries.

Looking ahead, the market for this compound is expected to grow steadily as research progresses towards clinical validation of its therapeutic potential. Collaborations between academia and industry are likely to play a crucial role in accelerating its development into a commercial drug product. Furthermore, advancements in analytical techniques will enhance the precision of quality control measures during production, ensuring consistent product performance.

In conclusion, 2-Fluoro-4-(4-methylthiophenyl)benzoic acid (CAS No. 1261944-34-6) represents a promising candidate in the realm of anti-cancer drug discovery. Its unique chemical properties and emerging bioactivity profiles position it as a valuable asset for both research institutions and pharmaceutical companies. As the market evolves, continued investment in innovative synthesis methods and collaborative research efforts will be essential to unlocking its full potential in therapeutic applications.